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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently
available for Reactive Black 39, a widely used industrial dye. The information presented is
intended to support risk assessments and the implementation of safe handling procedures in
research and development settings. Due to the limited availability of data specific to Reactive
Black 39, information from closely related reactive dyes has been included to provide a
broader understanding of the potential hazards.

Health and Safety Data Summary

The following tables summarize the key health and safety information for Reactive Black 39
and similar reactive dyes. It is crucial to note that the toxicological data, in particular, is often for
related compounds and should be interpreted with caution.

Table 1: Physical and Chemical Properties of Reactive
Black 39
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Property Value Reference
Chemical Formula C25H14CIN10Nas016Ss [1]
Molecular Weight 1021.16 g/mol [11[2][3]
Appearance Black Powder [2][3]

Odor Odorless [2]
Solubility in Water > 300 g/L [3]

ble 2: Toxicological

Endpoint Result Species Test Guideline  Reference
Acute Oral OECD 401
o > 2000 mg/kg Rat [4]
Toxicity (LDso) (Assumed)
> 5000 mg/kg
Acute Oral ] N
o (for Reactive Rat Not Specified [5]
Toxicity (LDso)
Yellow 86)
Skin
Irritation/Corrosio  Non-irritant Rabbit OECD 404 [6]
n
Eye -
o ] Minimally )
Irritation/Corrosio Rabbit OECD 405 [7]
irritating
n
Mutagenicity
o data reported, - Ames Test
Mutagenicity N Not Specified [2]
but no specifics (Assumed)
available.

Table 3: Occupational Exposure Limits
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Organization Limit Type Value Notes

No specific
Permissible Exposure
OSHA (PEL) Not Established - Limit has been
established for
Reactive Black 39.

No specific Threshold
_ Limit Value has been
ACGIH (TLV) Not Established )
established for

Reactive Black 39.

It is recommended to keep exposure to all reactive dyes to a minimum due to the potential for
respiratory sensitization.[4]

Table 4: Ecotoxicity Data

Endpoint Result Species Reference
Fish Toxicity (LCso, > 500 mg/L (for ]

) Rainbow Trout [4]
49h) Reactive Black B)

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are based on
standardized OECD guidelines.

Acute Oral Toxicity (OECD 401)

The acute oral toxicity is typically determined in rats. A limit test is often performed first to
determine if the substance has low toxicity. In this test, a high dose (e.g., 2000 or 5000 mg/kg
body weight) is administered to a small group of animals.[8] If no mortality or significant toxicity
is observed, the LDso is considered to be greater than that dose, and no further testing at
higher doses is necessary. The animals are observed for a period of 14 days for signs of
toxicity and mortality.[8]

Skin Irritation/Corrosion (OECD 404)
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The skin irritation potential is evaluated by applying the test substance to the shaved skin of
albino rabbits.[6][9][10][11] A small amount of the substance (e.g., 0.5 g) is applied to a gauze
patch and placed on the skin for a 4-hour exposure period.[9][10] The skin is then observed for
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours)
after patch removal.[11] The severity of the reactions is scored, and a primary irritation index is
calculated.[6]

Eye Irritation/Corrosion (OECD 405)

The potential for eye irritation is also assessed in albino rabbits.[7][12][13] A small amount of
the substance (e.g., 0.1 mL) is instilled into the conjunctival sac of one eye.[13] The eye is then
examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after
instillation.[13] The severity of any lesions is scored to determine the level of irritation.[7]

Mutagenicity - Bacterial Reverse Mutation Test (Ames
Test; OECD 471)

The Ames test uses strains of Salmonella typhimurium that are mutated to require histidine for
growth.[14][15][16][17] The test substance is incubated with the bacterial strains, both with and
without a metabolic activation system (S9 mix), which simulates mammalian metabolism.[17] If
the substance is a mutagen, it will cause a reverse mutation in the bacteria, allowing them to
grow on a histidine-free medium. The number of revertant colonies is counted and compared to
a negative control.[14][15]

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles should be worn.[2]
o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[2]
o Clothing: Wear appropriate protective clothing to minimize contact with skin.[2]

o Respiratory Protection: An approved respirator should be worn, especially when there is a
potential for dust generation.[2]
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Engineering Controls

e Ventilation: Use only in a chemical fume hood or with adequate local exhaust ventilation to
control airborne levels.[2]

o Other: A safety shower and eye-bath should be readily available.[2]

Handling and Storage

e Minimize dust generation and accumulation.[2]
e Avoid contact with eyes, skin, and clothing.[2]
e Store in a cool, dry place in tightly sealed containers.[2]

e Avoid incompatible materials such as strong oxidizing and reducing agents.[2]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[2]

o Skin Contact: Flush skin with plenty of soap and water. Get medical aid if irritation develops
or persists.[2]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately.[2]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[2]

Visualization of Emergency Workflow

The following diagram illustrates a logical workflow for responding to a spill of Reactive Black
39.
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Initial Actions

Evacuate Immediate Area

Y

Alert Supervisor & Safety Officer

Y
Assess Spill Size & Risk

Personal Protective Equipment

Don Appropriate PPE
(Goggles, Gloves, Respirator, Lab Coat)

Containment & Cleanup

Contain Spill with Absorbent Material

Carefully Sweep or Vacuum Powder

Place Contaminated Material in a Labeled, Sealed Waste Container

Decontaminate Spill Area with Soap and Water

Final [Steps
\

Dispose of Waste According to Institutional & Local Regulations

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Reactive Black 39 spill.
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Conclusion

Reactive Black 39 is a chemical that requires careful handling due to its potential for skin and
eye irritation, and possible respiratory sensitization. While specific toxicological data for this
compound is scarce, the information available for similar reactive dyes suggests a low order of
acute toxicity. However, the lack of comprehensive data necessitates a cautious approach,
emphasizing the use of appropriate personal protective equipment and engineering controls to
minimize exposure. Adherence to the safety protocols outlined in this guide will help to ensure
the safe use of Reactive Black 39 in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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